Cas no 91075-68-2 (Acetic acid, chloro[(4-nitrophenyl)hydrazono]-, methyl ester)

• Product Name: Acetic acid, chloro[(4-nitrophenyl)hydrazono]-, methyl ester
• CAS No: 91075-68-2
• MF: C₉H₈ClN₃O₄
• MW: 257.630520820618
• CID: 788128
• PubChem ID: 71429014
• Update Time: 2025-04-19

Acetic acid, chloro[(4-nitrophenyl)hydrazono]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, chloro[(4-nitrophenyl)hydrazono]-, methyl ester
• methyl 2-chloro-2-[(4-nitrophenyl)hydrazinylidene]acetate
• Methyl chloro[2-(4-nitrophenyl)hydrazinylidene]acetate
• DTXSID40847719
• 91075-68-2

• Inchi： 1S/C9H8ClN3O4/c1-17-9(14)8(10)12-11-6-2-4-7(5-3-6)13(15)16/h2-5,11H,1H3
• InChI Key： RROVZGYVCWMFGU-UHFFFAOYSA-N
• SMILES： ClC(C(=O)OC)=NNC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 257.0203334g/mol
• Monoisotopic Mass: 257.0203334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 96.5Ų